Cas no 54004-28-3 ((E)-5-heptenoic acid methyl ester)

• Product Name: (E)-5-heptenoic acid methyl ester
• CAS No: 54004-28-3
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 2195686
• PubChem ID: 5366847
• Update Time: 2025-04-21

(E)-5-heptenoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (E)-5-heptenoic acid methyl ester
• methyl(e)-5-heptenoate
• (E)-hept-5-enoic acid methyl ester
• Methyl (5E)-5-heptenoate #
• DB-344828
• ARLQDYZAXIPMJQ-ONEGZZNKSA-N
• SCHEMBL4541269
• Methyl (5E)-5-heptenoate
• 5-Heptenoic acid, methyl ester, (E)-
• 54004-28-3

• Inchi： 1S/C8H14O2/c1-3-4-5-6-7-8(9)10-2/h3-4H,5-7H2,1-2H3/b4-3+
• InChI Key： ARLQDYZAXIPMJQ-ONEGZZNKSA-N
• SMILES： O(C)C(CCC/C=C/C)=O

Computed Properties

• Exact Mass: 142.099379685Da
• Monoisotopic Mass: 142.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų